Cas no 1451392-65-6 (4-Bromo-5-(difluoromethyl)-1H-pyrazole)

4-Bromo-5-(difluoromethyl)-1H-pyrazole is a versatile heterocyclic compound featuring a bromo substituent at the 4-position and a difluoromethyl group at the 5-position of the pyrazole ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and difluoromethyl groups enhances its utility in cross-coupling reactions and further functionalization. Its stability under standard conditions and compatibility with diverse reaction conditions make it suitable for use in medicinal chemistry and material science applications. The compound is particularly useful for introducing difluoromethylated pyrazole motifs, which are increasingly sought after in drug discovery due to their metabolic stability and lipophilicity-modulating properties.

4-Bromo-5-(difluoromethyl)-1H-pyrazole structure

1451392-65-6 structure

Product Name:4-Bromo-5-(difluoromethyl)-1H-pyrazole

CAS No:1451392-65-6

MF:C₄H₃BrF₂N₂

MW:196.980826616287

MDL:MFCD31811916

CID:2092608

PubChem ID:75464909

Update Time:2025-05-27

4-Bromo-5-(difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-(difluoromethyl)-1H-pyrazole
- Z1681340144
- SY072983
- SCHEMBL23210359
- EN300-6489916
- CS2793
- 4-Bromo-3-(difluoromethyl)-1H-pyrazole
- AKOS024070860
- SB85726
- AKOS037645801
- MFCD23704677
- BIC39265
- HWYWVZDJOQXJHH-UHFFFAOYSA-N
- STL584004
- 1451392-65-6
- CS-0036357
- DB-205803
- SCHEMBL24627552
- 843-245-6
- MDL： MFCD31811916
- Inchi： 1S/C4H3BrF2N2/c5-2-1-8-9-3(2)4(6)7/h1,4H,(H,8,9)
- InChI Key： HWYWVZDJOQXJHH-UHFFFAOYSA-N
- SMILES： BrC1C=NNC=1C(F)F

Computed Properties

Exact Mass: 195.94477g/mol
Monoisotopic Mass: 195.94477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 28.7Å²

4-Bromo-5-(difluoromethyl)-1H-pyrazole Pricemore >>

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